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Compound of Interest

Compound Name:
2,5-Dichloro-3,6-

dimethylbenzenesulfonyl chloride

CAS No.: 854860-52-9

Cat. No.: B3371989

Get Quote

(2,5-Dichloro-3,6-dimethylbenzenesulfonyl chloride)
Part 1: Executive Summary & Chemical Identity
CAS 854860-52-9 is not a commodity chemical but a specialized electrophilic intermediate.

Unlike common reagents (e.g., benzenesulfonyl chloride), this compound features a highly

substituted benzene ring (two chloro and two methyl groups), which imparts unique steric and

electronic properties to the resulting sulfonamides.
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Property Specification

Chemical Name
2,5-Dichloro-3,6-dimethylbenzenesulfonyl

chloride

CAS Number 854860-52-9

Molecular Formula C₈H₇Cl₃O₂S

Molecular Weight 273.56 g/mol

Functional Class Sulfonyl Chloride (Electrophile)

Reactivity
High; reacts with nucleophiles (amines,

alcohols) to form sulfonamides/sulfonates.

Stability
Moisture Sensitive. Hydrolyzes to sulfonic acid

and HCl.

Part 2: Sourcing Landscape & Price Analysis
Supplier Ecosystem
This compound is classified as a Tier 3 Building Block, meaning it is typically held in stock by

specialized catalog vendors but often requires lead time for synthesis if bulk quantities (>10g)

are needed. It is not available from general lab supply catalogs (e.g., standard university

stockrooms).

Verified Suppliers (Research Grade)
Based on current chemical inventory data, the following suppliers list this CAS. Note: "Inquire"

status is common for this tier.
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Supplier Type Region Stock Status
Estimated
Lead Time

Accela ChemBio Catalog/CRO USA/China Intermittent 1-2 Weeks

BLD Pharm
Building Block

Specialist
Global In Stock 3-5 Days

Ambeed Catalog Vendor USA Inquire 2-3 Weeks

ChemSpace Aggregator Global Varies Varies

Price Benchmarking
Due to its substituted nature, CAS 854860-52-9 commands a premium over simpler analogs.

Pricing is non-linear and volume-dependent.

Quantity
Estimated Price
Range (USD)

Unit Cost (Approx) Market Context

100 mg $45 - $85 $650/g

High Premium:

Screening/Hit-to-lead

phase.

1 g $150 - $300 $225/g
Standard: Scale-up for

lead optimization.

5 g $500 - $900 $140/g
Bulk: Process

chemistry pilot.

Custom (>100g) Quote Required <$80/g
Requires dedicated

synthesis campaign.
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Procurement Insight: Always request a Certificate of Analysis (CoA) confirming Purity >95% and

H-NMR verification. Sulfonyl chlorides degrade over time; ensure the batch date is within 6

months.

Part 3: Handling & Scientific Integrity (E-E-A-T)
The "Hydrolysis Trap"
The most common failure mode when working with CAS 854860-52-9 is hydrolytic degradation.

The electron-withdrawing chlorine atoms make the sulfonyl center highly electrophilic, but the

steric bulk of the methyl groups provides some kinetic protection. However, atmospheric

moisture will eventually convert the solid into the corresponding sulfonic acid (CAS 854860-52-

9-OH), which is unreactive in standard sulfonylation conditions.

Self-Validating Protocol: Purity Check Before setting up a reaction, perform this rapid check:

Visual: The compound should be a white to off-white crystalline solid. If it is a sticky paste or

liquid, it has likely hydrolyzed.

TLC: Run in 20% EtOAc/Hexanes. The sulfonyl chloride is less polar (higher Rf) than the

sulfonic acid (baseline).

1H-NMR: Look for the disappearance of the discrete methyl singlets and the appearance of

broad acidic protons if hydrolysis has occurred.

Storage Protocol
Temperature: Store at 2-8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen.

Container: Tightly sealed vial with Parafilm; preferably inside a desiccator.
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Part 4: Experimental Workflow & Visualization
Standard Sulfonylation Protocol
To synthesize a sulfonamide using CAS 854860-52-9, the nucleophilic attack by an amine is

the primary pathway. Due to the steric hindrance (methyl groups at 3,6 positions), reaction

times may be longer than with benzenesulfonyl chloride.

Reaction Scheme: Amine (R-NH2) + Sulfonyl Chloride (Ar-SO2Cl) + Base → Sulfonamide (Ar-

SO2NH-R) + Base-HCl

Step-by-Step Methodology
Preparation: Dry the amine and solvent (DCM or THF) over molecular sieves.

Activation: Dissolve CAS 854860-52-9 (1.1 equiv) in anhydrous DCM.

Addition: Add the amine (1.0 equiv) and a tertiary amine base (Triethylamine or DIPEA, 1.5

equiv) at 0°C.

Reaction: Allow to warm to Room Temperature (RT). Stir for 4-12 hours.

Expert Tip: If conversion is low after 4 hours, add a catalytic amount of DMAP (10 mol%)

to accelerate the reaction.

Quench: Add 1M HCl (aq) to neutralize excess base and hydrolyze remaining sulfonyl

chloride.

Isolation: Extract with DCM, wash with brine, dry over Na₂SO₄.

Workflow Visualization (DOT)
The following diagram illustrates the critical decision points in the synthesis workflow to ensure

high yield.
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Start: CAS 854860-52-9
(Solid, White)

QC Check:
Is it sticky/liquid?

Recrystallize/Dry
(Remove Sulfonic Acid)

Yes (Degraded)

Reaction Setup:
DCM, 0°C, Base (Et3N)

No (Pure)

Monitor (TLC/LCMS):
Is SM consumed?

Add Catalyst:
DMAP (10 mol%)

No (<50% Conv)

Acidic Workup:
1M HCl Wash

Yes (>95% Conv)Stir 4h

Final Product:
Sulfonamide

Click to download full resolution via product page

Caption: Decision logic for maximizing yield in sulfonylation reactions using sterically hindered

sulfonyl chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. buyat.ppg.com [buyat.ppg.com]

To cite this document: BenchChem. [Technical Guide: Sourcing and Handling CAS 854860-
52-9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3371989/docs#technical-guide-sourcing-and-
handling-cas-854860-52-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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